Cas no 2227820-22-4 (methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate
• CAS No: 2227820-22-4
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5903560
• PubChem ID: 165691887
• Update Time: 2025-08-02

methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate
• EN300-1764604
• 2227820-22-4

• Inchi： 1S/C7H9NO3S/c1-11-7(10)2-5(9)6-3-8-4-12-6/h3-5,9H,2H2,1H3/t5-/m0/s1
• InChI Key： NBSXJPXALDLFKN-YFKPBYRVSA-N
• SMILES： S1C=NC=C1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate

Recent Advances in the Study of Methyl (3S)-3-Hydroxy-3-(1,3-thiazol-5-yl)propanoate (CAS: 2227820-22-4)

Methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate (CAS: 2227820-22-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral ester, characterized by its thiazole moiety and hydroxypropanoate backbone, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The compound's unique structural features make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and enzymatic resolution, to achieve high enantiomeric purity and yield. The compound's mechanism of action has been investigated in several biological systems, revealing its ability to modulate key signaling pathways involved in inflammation and cell proliferation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate was identified as a potent inhibitor of a specific kinase implicated in cancer progression. The study demonstrated that the compound effectively suppressed tumor growth in preclinical models, with minimal off-target effects. These findings have sparked further interest in the development of derivatives and analogs to explore structure-activity relationships and optimize pharmacokinetic properties.

Another area of research has explored the antimicrobial properties of methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate. Preliminary data suggest that the compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. Researchers are investigating the compound's mode of action, which appears to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes.

The pharmaceutical industry has also taken note of methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate's potential as a lead compound. Several biotech companies have initiated preclinical development programs to evaluate its safety and efficacy in various disease models. Regulatory agencies are closely monitoring these developments, as the compound's unique profile could address unmet medical needs in oncology and infectious diseases.

Despite these promising advances, challenges remain in the development of methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate as a therapeutic agent. Issues such as metabolic stability, solubility, and formulation optimization need to be addressed to ensure successful translation from bench to bedside. Ongoing research aims to overcome these hurdles through medicinal chemistry approaches and innovative drug delivery systems.

In conclusion, methyl (3S)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate (CAS: 2227820-22-4) represents a compelling case study in modern drug discovery. Its multifaceted biological activities and synthetic tractability make it a valuable tool for both academic research and pharmaceutical development. As investigations continue, this compound is poised to make significant contributions to the advancement of chemical biology and medicine.